3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C13H19N3O3/c1-9-11(7-14-15-9)13(19)16-6-2-3-10(8-16)4-5-12(17)18/h7,10H,2-6,8H2,1H3,(H,14,15)(H,17,18)
• InChI Key: YERYQNHOTZGVKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1)C(=O)N2CCCC(C2)CCC(=O)O
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a small molecule that has shown promising results in various scientific studies.

Scientific Research Applications

3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid has shown potential therapeutic applications in various scientific studies. It has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation. It has also shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It may also work by modulating the activity of neurotransmitters in the brain, such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve cognitive function, and protect against neurodegeneration. It has also been found to have antioxidant properties, which may help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid in lab experiments is its potential therapeutic applications. It has shown promising results in various scientific studies and may be a useful tool for studying the mechanisms of inflammation, pain, and neurodegeneration. However, one of the limitations of using this compound in lab experiments is its cost and availability. It may be difficult and expensive to obtain, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid. One direction is to further investigate its potential therapeutic applications in the treatment of chronic pain, inflammation, and neurological disorders. Another direction is to study its mechanism of action in more detail, which may help to identify new targets for drug development. Additionally, future research may focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-[1-(5-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl]propanoic acid involves several steps. The first step is the preparation of 5-methyl-1H-pyrazole-4-carboxylic acid, which is then converted to 5-methyl-1H-pyrazole-4-carbonyl chloride. The second step involves the reaction of 1-(3-aminopropyl)piperidine with 5-methyl-1H-pyrazole-4-carbonyl chloride to form the final product, this compound.